Cas no 1805387-10-3 (Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805387-10-3
• MF: C₁₁H₁₅F₂N₃O₂
• MW: 259.252509355545
• CID: 4857582
• Update Time: 2025-06-15

Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H15F2N3O2/c1-2-18-10(17)4-8-7(5-14)6(11(12)13)3-9(15)16-8/h3,11H,2,4-5,14H2,1H3,(H2,15,16)
• InChI Key： GOWDRKPMRQOOEC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(CC(=O)OCC)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.2
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805387-10-3)

Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805387-10-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with multiple reactive sites, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1805387-10-3 for its potential role in developing kinase inhibitors and antimicrobial agents. The compound’s ethyl ester moiety further enhances its solubility, facilitating its use in various synthetic pathways. As the pharmaceutical industry shifts toward precision medicine, compounds like Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate are becoming critical tools for targeted therapy development.

One of the most searched questions in scientific forums is: "What are the applications of difluoromethyl-substituted pyridines in drug design?" This compound addresses this query by demonstrating how fluorine incorporation can improve drug-likeness and binding affinity. Additionally, its amino and acetate groups offer sites for further derivatization, enabling the creation of libraries for high-throughput screening. Such features align with the growing trend of fragment-based drug discovery, where small molecules like this are used to probe biological targets.

From an environmental perspective, the synthesis of CAS No. 1805387-10-3 has been optimized to reduce waste and energy consumption, reflecting the industry’s focus on green chemistry. Analytical techniques such as HPLC and NMR are routinely employed to ensure high purity, meeting the stringent requirements of regulatory agencies. This emphasis on quality control resonates with laboratories prioritizing Good Manufacturing Practices (GMP).

In agrochemical research, the pyridine scaffold of this compound is leveraged to develop novel pesticides with lower toxicity profiles. Its difluoromethyl group, in particular, mimics natural metabolites, enhancing compatibility with biological systems. This innovation aligns with global efforts to reduce the environmental footprint of crop protection products while maintaining efficacy.

Another trending topic is the use of AI-driven molecular modeling to predict the properties of compounds like Ethyl 6-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-2-acetate. Computational tools accelerate the identification of optimal synthetic routes and potential applications, reducing R&D timelines. Such advancements underscore the compound’s relevance in the era of digital chemistry.

In summary, CAS No. 1805387-10-3 represents a convergence of innovation in medicinal chemistry, sustainability, and technology. Its multifaceted utility ensures its continued prominence in both academic and industrial settings, addressing pressing challenges in health and agriculture.